2-hydroxy-5-[(5-oxo-6-phenyl-2H-1,2,4-triazin-3-yl)amino]benzoic acid

• IUPAC Name: 2-hydroxy-5-[(5-oxo-6-phenyl-2H-1,2,4-triazin-3-yl)amino]benzoic acid
• InChI: InChI=1S/C16H12N4O4/c21-12-7-6-10(8-11(12)15(23)24)17-16-18-14(22)13(19-20-16)9-4-2-1-3-5-9/h1-8,21H,(H,23,24)(H2,17,18,20,22)
• InChI Key: UMVZOGYVSCDJCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NNC(=NC2=O)NC3=CC(=C(C=C3)O)C(=O)O
• Molecular Formula: C16H12N4O4
• Molecular Weight: 324.29 g/mol

Description

The compound with the identifier “2-hydroxy-5-[(5-oxo-6-phenyl-2H-1,2,4-triazin-3-yl)amino]benzoic acid” is a chemical substance that has garnered interest in various scientific fields. This compound is known for its unique chemical structure and properties, which make it valuable for research and industrial applications.

Preparation Methods

Synthetic Routes: The compound is synthesized through a series of chemical reactions that involve the use of specific reagents and catalysts. The exact synthetic route may vary depending on the desired purity and yield.

Reaction Conditions: The reactions are carried out under controlled conditions, including specific temperatures, pressures, and pH levels, to ensure the desired chemical transformations occur efficiently.

Chemical Reactions Analysis

“2-hydroxy-5-[(5-oxo-6-phenyl-2H-1,2,4-triazin-3-yl)amino]benzoic acid” undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound. Common reagents include oxygen, hydrogen peroxide, and other oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include hydrogen gas, sodium borohydride, and other reducing agents.

Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens, acids, and bases.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may produce oxides, while reduction may produce reduced forms of the compound.

Scientific Research Applications

“2-hydroxy-5-[(5-oxo-6-phenyl-2H-1,2,4-triazin-3-yl)amino]benzoic acid” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and as a standard for analytical methods.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its effects on specific diseases and conditions.

Industry: The compound is used in the production of various industrial products, including pharmaceuticals, agrochemicals, and materials.

Mechanism of Action

The mechanism of action of “2-hydroxy-5-[(5-oxo-6-phenyl-2H-1,2,4-triazin-3-yl)amino]benzoic acid” involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.